Cas no 1374654-19-9 (Benzyl 3-(prop-2-en-1-yl)pyrrolidine-1-carboxylate)

• Product Name: Benzyl 3-(prop-2-en-1-yl)pyrrolidine-1-carboxylate
• CAS No: 1374654-19-9
• MF: C₁₅H₁₉NO₂
• MW: 245.31686425209
• CID: 6032092
• PubChem ID: 130067821
• Update Time: 2025-06-09

Benzyl 3-(prop-2-en-1-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 3-(2-propen-1-yl)-, phenylmethyl ester
• DTXSID101160024
• 1374654-19-9
• benzyl 3-(prop-2-en-1-yl)pyrrolidine-1-carboxylate
• EN300-6296705
• Benzyl 3-(prop-2-en-1-yl)pyrrolidine-1-carboxylate

• Inchi： 1S/C15H19NO2/c1-2-6-13-9-10-16(11-13)15(17)18-12-14-7-4-3-5-8-14/h2-5,7-8,13H,1,6,9-12H2
• InChI Key： INLWIAIAUHMUGV-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC(CC=C)C1)=O

Computed Properties

• Exact Mass: 245.141578849g/mol
• Monoisotopic Mass: 245.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.5Ų

Additional information on Benzyl 3-(prop-2-en-1-yl)pyrrolidine-1-carboxylate

Benzyl 3-(prop-2-en-1-yl)pyrrolidine-1-carboxylate (CAS No. 1374654-19-9): A Comprehensive Overview

Benzyl 3-(prop-2-en-1-yl)pyrrolidine-1-carboxylate, identified by the CAS number 1374654-19-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in drug discovery and development. The presence of both pyrrolidine and benzyl functional groups makes it a versatile scaffold for designing novel therapeutic agents.

The< strong>pyrrolidine ring is a common motif in biologically active molecules, often found in natural products and synthetic drugs. Its structural flexibility allows for the formation of various pharmacophores, making it a valuable component in medicinal chemistry. In contrast, the< strong>benzyl group can enhance the lipophilicity of a molecule, which is crucial for membrane permeability and bioavailability. The combination of these features in< strong>Benzyl 3-(prop-2-en-1-yl)pyrrolidine-1-carboxylate suggests its potential utility in developing drugs that require both solubility and stability.

Recent advancements in computational chemistry have enabled the rapid screening of molecular libraries to identify promising candidates for further investigation. The< strong>prop-2-en-1-yl side chain introduces unsaturation, which can be further modified to introduce additional functional groups or to optimize pharmacokinetic properties. This structural feature makes< strong>Benzyl 3-(prop-2-en-1-yl)pyrrolidine-1-carboxylate an attractive starting point for designing molecules with tailored properties.

In the realm of drug discovery, the identification of novel scaffolds is crucial for overcoming resistance and improving therapeutic efficacy. The< strong>Benzyl 3-(prop-2-en-1-yl)pyrrolidine-1-carboxylate structure has been explored in various contexts, including its role as a precursor for more complex derivatives. Researchers have leveraged its framework to develop compounds with enhanced binding affinity and selectivity for target enzymes and receptors.

The< strong>pyrrolidine carboxylate moiety is particularly noteworthy, as it can participate in hydrogen bonding interactions, which are essential for molecular recognition. This feature has been exploited in the design of peptidomimetics and other bioactive molecules. Additionally, the benzyl group can serve as a handle for further chemical modifications, allowing for the introduction of diverse functional groups that can fine-tune the biological activity of the compound.

The synthesis of< strong>Benzyl 3-(prop-2-en-1-yl)pyrrolidine-1-carboxylate has been optimized through various methodologies, including multi-step organic synthesis and catalytic processes. These synthetic routes have been refined to ensure high yields and purity, making it feasible for large-scale production. The availability of this compound has facilitated its use in both academic research and industrial applications.

In recent years, there has been a growing interest in exploring the pharmacological properties of< strong>Benzyl 3-(prop-2-en-1-yl)pyrrolidine-1-carboxylate. Preclinical studies have demonstrated its potential as an inhibitor of certain enzymes implicated in inflammatory diseases and cancer. The compound's ability to modulate these pathways suggests its therapeutic relevance and underscores the importance of continued research.

The< strong>CAS number 1374654-19-9 provides a unique identifier for this compound, ensuring accurate documentation and retrieval of information. This standardized system is essential for maintaining consistency in scientific literature and patent filings. The CAS registry number also facilitates database searches, allowing researchers to easily access relevant data on this molecule.

The structural complexity of< strong>Benzyl 3-(prop-2-en-1-yl)pyrrolidine-1-carboxylate presents both challenges and opportunities for medicinal chemists. While its intricate framework offers numerous possibilities for functionalization, it also requires careful consideration during synthetic planning. Advances in synthetic methodologies have made it possible to address these challenges, enabling the efficient preparation of complex derivatives.

The future prospects for< strong>Benzyl 3-(prop-2-en-1-yI)pyrrolidine-l-carboxy late are promising, with ongoing research aimed at uncovering its full potential. Collaborative efforts between academia and industry are likely to drive innovation in this area, leading to the development of novel therapeutics based on this scaffold. As our understanding of biological pathways continues to evolve, compounds like< strong>Benzyl 3-(prop_2_en-l_yI)pyrrolidine-l-carboxy late will remain at the forefront of drug discovery efforts.